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Compound of Interest

N(alpha)-acetylglycyllysyl methyl
Compound Name:
ester

Cat. No.: B1665074

Disclaimer: No specific Safety Data Sheet (SDS) for N(alpha)-acetylglycyllysyl methyl ester
(CAS No. 10236-44-9) is readily available in public databases. The following safety and
handling procedures are based on the safety profiles of structurally similar compounds, namely
N-alpha-Acetyl-L-lysine and N-Acetylglycine. It is imperative that this compound be handled
with care, assuming it may possess hazards similar to its analogs. All laboratory personnel
must exercise due diligence and adhere to standard good laboratory practices.

Hazard Identification

Given the lack of specific toxicological data for N(alpha)-acetylglycyllysyl methyl ester, a
precautionary approach is recommended. Based on its structural components (amino acid
derivatives), it is likely to be a low-hazard compound. However, as with any chemical of
unknown toxicity, it should be handled as potentially hazardous.

Potential hazards, extrapolated from analogous compounds, may include:

» Eye Irritation: May cause mild to serious eye irritation upon contact.

« Skin Irritation: Prolonged or repeated contact may cause skin irritation.

o Respiratory Tract Irritation: Inhalation of dusts may cause respiratory irritation.

This compound is intended for research use only and is not for human or veterinary use.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1665074?utm_src=pdf-interest
https://www.benchchem.com/product/b1665074?utm_src=pdf-body
https://www.benchchem.com/product/b1665074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Quantitative Data Summary

The following table summarizes the available physical and chemical data for N(alpha)-

acetylglycyllysyl methyl ester and its structural analogs.

N(alpha)-
N-alpha-Acetyl-L- .
Property acetylglycyllysyl vsi N-Acetylglycine
sine

methyl ester J
CAS Number 10236-44-9 1946-82-3 543-24-8
Molecular Formula C11H21N304[1] C8H16N203 C4H7NO3
Molecular Weight 259.30 g/mol [1] 188.22 g/mol 117.1 g/mol

Physical State

Not specified (likely
solid)

Off-white powder
solid[1]

White powder solid

Melting Point Not available 256 - 258 °CJ[1] 207 - 209 °C
N _ 509.4 + 50.0 °C _ _
Boiling Point ) Not available Not available
(Predicted)[2]
. 1.129 + 0.06 g/cm3 ] )
Density ) Not available Not available
(Predicted)[2]
13.49 + 0.46 . .
pKa , Not available Not available
(Predicted)[2]
. N No information No information
Solubility Not specified

available[1]

available

Experimental Protocols

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended

as a minimum;

» Eye Protection: Wear ANSI-approved safety glasses with side shields or chemical safety

goggles.
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e Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for integrity
before each use.

o Skin and Body Protection: A standard laboratory coat should be worn. Ensure skin is not
exposed.

» Respiratory Protection: If handling large quantities or if dust generation is likely, use a
NIOSH-approved respirator with a particulate filter.

Personal Protective Equipment (PPE) Protocol

Assess Risks: ) ) )
Before Handling - Quantity ey Sg{:giogglesﬁ_,[wﬁr Nitrile Gloves Wear Lab CoaD—» Conagfeas:;;)lrator — P"‘_"‘;edﬂr‘l”“h
- Dust potential g

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment workflow.

Handling and Storage

e Handling:
o Ensure adequate ventilation in the handling area.

Avoid the formation of dust and aerosols.

o

[¢]

Avoid contact with eyes, skin, and clothing.

[e]

Weigh and handle the compound in a designated area, such as a chemical fume hood or a
balance enclosure.

[¢]

Wash hands thoroughly after handling.

e Storage:
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[e]

Keep the container tightly closed.

o

Store in a cool, dry, and well-ventilated area.

[¢]

For long-term stability, storage in a freezer is recommended.

[¢]

Keep away from strong oxidizing agents.

First-Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.
Remove contaminated clothing. Get medical attention if irritation develops.

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Accidental Release Measures (Spill Protocol)

Evacuate: Evacuate personnel from the immediate area of the spill.
Ventilate: Ensure the area is well-ventilated.

PPE: Wear appropriate personal protective equipment (see section 3.1).
Containment: Prevent further dispersal of the material.

Clean-up:

o For a dry spill, carefully sweep or scoop up the material, avoiding dust generation. Place
into a suitable, labeled container for disposal.

o Clean the spill area with a damp cloth or paper towels to remove any remaining residue.
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» Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.

Accidental Spill Response Protocol

(Evacuate AreaD

(Ensure VentilatiorD

(Don Appropriate PPE)

(Contain SpiID

Clean Up Spill
(avoid dust)

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Step-by-step spill response workflow.
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Stability and Reactivity

Reactivity: No specific reactivity data is available.

Chemical Stability: Assumed to be stable under normal laboratory conditions.

Conditions to Avoid: Avoid generation of dust, and exposure to incompatible materials.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides (CO,
C0O2) and nitrogen oxides (NOx).

Fire-Fighting Measures

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide. Use extinguishing measures that are appropriate to local circumstances and the
surrounding environment.

Specific Hazards: Fine dust dispersed in air in sufficient concentrations, and in the presence
of an ignition source, is a potential dust explosion hazard.

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) and
full protective gear.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]
2. N(alpha)-acetylglycyllysyl methyl ester CAS#: 10236-44-9 [chemicalbook.com]

To cite this document: BenchChem. [Safety and Handling Procedures for N(alpha)-
acetylglycyllysyl methyl ester]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1665074?utm_src=pdf-custom-synthesis
https://www.echemi.com/produce/pr23112223242-nalpha-acetylglycyllysyl-methyl-ester.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB11380962_EN.htm
https://www.benchchem.com/product/b1665074#n-alpha-acetylglycyllysyl-methyl-ester-safety-and-handling-procedures
https://www.benchchem.com/product/b1665074#n-alpha-acetylglycyllysyl-methyl-ester-safety-and-handling-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b1665074#n-alpha-acetylglycyllysyl-methyl-ester-
safety-and-handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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